Concurrent tandem catalysis enabled by nanomechanical motion in heteroleptic four-component dual-catalyst machinery†
Chemical Communications Pub Date: 2023-04-03 DOI: 10.1039/D3CC00637A
Abstract
When the basic ligand 3 was added to the heteroleptic three-component slider-on-deck [Ag3(1)(2)]3+ (sliding frequency k298 = 57 kHz), it operated as a moderate brake pad (k298 = 45 kHz). Due to motion in the resulting four-component slider-on-deck [Ag3(1)(2)(3)]3+, both ligand 3 and silver(I) were continuously exposed and became catalytically active in a concurrent tandem Michael addition/hydroalkoxylation.
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